molecular formula C64H98N16O13 B1177004 hemiptericin CAS No. 156860-44-5

hemiptericin

Cat. No.: B1177004
CAS No.: 156860-44-5
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Hemiptericin is an antimicrobial peptide (AMP) predominantly identified in insects of the order Hemiptera, such as the cotton stainer Dysdercus fasciatus and the firebug Pyrrhocoris apterus. It is characterized by a glycine-rich primary structure and molecular weights typically larger than those of smaller AMPs like defensins . This compound plays a critical role in innate immunity, particularly in regulating gut microbiota and responding to perturbations in symbiotic relationships. For example, in Dysdercus fasciatus, this compound expression is significantly upregulated in aposymbiotic (symbiont-free) individuals, suggesting its role in compensating for the loss of symbiotic bacteria by controlling residual microbial populations .

Structurally, this compound exhibits multiple isoforms due to amino acid substitutions, as revealed by phylogenetic analyses . These isoforms may target distinct microbial groups, such as Gram-positive or Gram-negative bacteria, enabling fine-tuned immune modulation . Additionally, this compound shares features common to AMPs, including C-terminal amidation and proteolytic processing during secretion, which enhance its stability and functional specificity .

Properties

CAS No.

156860-44-5

Molecular Formula

C64H98N16O13

Synonyms

hemiptericin

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Structural Comparison of Hemiptericin and Related AMPs

AMP Order/Class Key Features Molecular Weight Isoforms
This compound Hemiptera Glycine-rich; C-terminal amidation; proteolytic cleavage at Arg-49 ~13–15 kDa 3
Coleoptericin Coleoptera Glycine-rich; similar to this compound in sequence motifs ~15 kDa 1+
Defensin Universal β-sheet structure; disulfide bonds; targets Gram-positive bacteria ~4–6 kDa 2
Pentatomicin Hemiptera Unique sequence; lacks glycine-rich regions; distinct cleavage sites ~13.6 kDa 1
Diptericin Diptera Proline-rich; O-glycosylation at specific residues ~8–10 kDa 1+

Key Observations :

  • This compound and coleoptericin share glycine-rich domains, reflecting their evolutionary conservation in related insect orders .
  • Unlike defensins, which are smaller and stabilized by disulfide bonds, this compound relies on glycine repeats for structural flexibility .
  • Pentatomicin, a novel AMP from Plautia stali, diverges structurally from this compound but retains potent antimicrobial activity .

Expression Patterns and Functional Roles

Table 2: Functional Comparison of this compound and Other AMPs

AMP Expression Context Microbial Targets Regulation in Aposymbiotic Hosts
This compound Gut, hemolymph Broad-spectrum Upregulated
C-type lysozyme Gut epithelium Gram-positive bacteria Downregulated
Defensin Systemic immune response Gram-positive bacteria No significant change
Pyrrhocoricin Gut Unknown Downregulated

Key Findings :

  • This compound is uniquely upregulated in symbiont-depleted insects, unlike c-type lysozyme and pyrrhocoricin, which decline in expression . This suggests this compound compensates for lost symbiont-derived antimicrobial activity.

Phylogenetic and Isoform Diversity

Phylogenetic analyses reveal that this compound isoforms cluster with sequences from Pyrrhocoris apterus, indicating evolutionary conservation within Hemiptera . In contrast, defensins exhibit fewer isoforms, with only two variants identified in Dysdercus fasciatus . The diversity of this compound isoforms may enhance its adaptability to varying microbial challenges, a feature less pronounced in AMPs like tenecin III (Coleoptera) or attacins (Diptera) .

Discussion of Key Research Findings

  • Expression Contradictions Resolved : Early reports suggested this compound downregulation in aposymbiotic hosts , but subsequent transcriptomic and qPCR studies confirmed its upregulation, emphasizing its compensatory role in microbiota regulation .
  • Isoform Implications : The three this compound isoforms may target different microbial taxa, enabling precise immune responses . This contrasts with single-isoform AMPs like pentatomicin, which may have narrower activity spectra .
  • Functional Efficacy : this compound’s broad-spectrum activity and regulatory flexibility make it more versatile than specialized AMPs like c-type lysozyme, which primarily targets Gram-positive bacteria .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.